Cas no 1870928-54-3 (benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate)

• Product Name: benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate
• CAS No: 1870928-54-3
• MF: C₁₅H₁₁BrClF₂NO₃
• MW: 406.606549501419
• CID: 5913623
• PubChem ID: 165934065
• Update Time: 2025-08-05

benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12692587
• benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate
• 1870928-54-3

• Inchi： 1S/C15H11BrClF2NO3/c16-11-6-10(17)7-12(13(11)23-14(18)19)20-15(21)22-8-9-4-2-1-3-5-9/h1-7,14H,8H2,(H,20,21)
• InChI Key： AXKAKFMGDNEYDG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)F)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 404.95789g/mol
• Monoisotopic Mass: 404.95789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate

Comprehensive Overview of Benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate (CAS No. 1870928-54-3)

Benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate (CAS No. 1870928-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and halogenated phenyl structure, is often explored for its potential applications in drug discovery and material science. Its molecular formula and intricate functional groups make it a subject of interest for researchers focusing on structure-activity relationships (SAR) and bioactive molecule design.

The compound's benzyl carbamate moiety is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry. This feature is frequently leveraged in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its relevance in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. Additionally, its halogenated aromatic ring contributes to enhanced stability and bioavailability, making it a candidate for prodrug formulations.

In the context of green chemistry, researchers are increasingly investigating sustainable synthesis routes for Benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate. The integration of catalytic methods and solvent-free reactions has been a focal point, addressing environmental concerns while maintaining high yields. This aligns with the growing demand for eco-friendly chemical processes in industrial applications.

From a commercial perspective, the compound's CAS No. 1870928-54-3 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity (often >98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, ensuring consistency across batches.

The versatility of Benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate extends to its potential role in crop protection. Its halogen-substituted phenyl group exhibits pesticidal properties, sparking interest in agrochemical innovation. With the global push toward sustainable agriculture, this compound could contribute to next-generation pest control solutions with reduced environmental impact.

Safety and handling protocols for CAS No. 1870928-54-3 adhere to standard laboratory practices, including the use of personal protective equipment (PPE). While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to preserve its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, Benzyl N-[3-bromo-5-chloro-2-(difluoromethoxy)phenyl]carbamate represents a multifaceted compound with applications spanning drug development, material science, and agrochemicals. Its structural complexity and functional diversity position it as a valuable asset in modern scientific research, reflecting the intersection of innovation and sustainability.